Cas no 1803760-08-8 (2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid
• CAS No: 1803760-08-8
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 5007648
• Update Time: 2025-05-23

2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H6F3NO3/c1-5-7(4-14)6(9(15)16)2-3-8(5)17-10(11,12)13/h2-3H,1H3,(H,15,16)
• InChI Key： LVBAEGMQPMBXRF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)O)=C(C#N)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid

Recent Advances in the Study of 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic Acid (CAS: 1803760-08-8)

2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid (CAS: 1803760-08-8) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural motif, characterized by the presence of a cyano group, a methyl substituent, and a trifluoromethoxy group, confers distinct electronic and steric properties that influence its reactivity and interaction with biological targets. Recent synthetic methodologies have optimized the production of 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid, enabling higher yields and purity, which are critical for its application in drug discovery pipelines. Advances in catalytic processes and green chemistry approaches have further enhanced the scalability and sustainability of its synthesis.

In terms of biological activity, preliminary studies have demonstrated that 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects. Additionally, its fluorinated structure enhances metabolic stability, which is a desirable property for drug candidates.

Recent in vitro and in vivo studies have also explored the anticancer potential of derivatives of 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid. These derivatives have been found to induce apoptosis in certain cancer cell lines by targeting signaling pathways such as the PI3K/Akt/mTOR axis. The trifluoromethoxy group, in particular, has been implicated in enhancing the compound's bioavailability and membrane permeability, which are critical factors for its efficacy in cancer therapy. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological profile.

Despite these promising findings, challenges remain in the clinical translation of 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid and its derivatives. Issues such as off-target effects, pharmacokinetics, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, leveraging its unique chemical properties.

In conclusion, 2-Cyano-3-methyl-4-(trifluoromethoxy)benzoic acid (CAS: 1803760-08-8) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements in synthesis, biological activity, and therapeutic potential underscore its significance in drug discovery. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in various disease areas. This brief highlights the importance of interdisciplinary collaboration and cutting-edge research in translating chemical innovations into clinical benefits.